N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H16F3NO4/c19-18(20,21)26-14-4-1-11(2-5-14)17(24)22-10-15(23)12-3-6-16-13(9-12)7-8-25-16/h1-6,9,15,23H,7-8,10H2,(H,22,24)
• InChI Key: MORQPJNRTSRCKD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C(CNC(=O)C3=CC=C(C=C3)OC(F)(F)F)O
• Molecular Formula: C18H16F3NO4
• Molecular Weight: 367.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate procedures aiming to explore their biological activities. For example, a potent and orally efficacious inhibitor identified through hit-to-lead efforts and structural motif optimization demonstrated sub-nanomolar IC50 in inhibitory assays, indicating the sophisticated nature of synthetic strategies in this chemical domain (Uto et al., 2009).

Molecular Structure Analysis

Structural characterization and analysis of closely related compounds reveal variations in molecular conformations and supramolecular aggregation modes, showcasing the diversity in structural motifs and their potential impact on biological activity. Such studies often involve X-ray diffraction to unequivocally establish configurations and conformations (Sagar et al., 2018).

Chemical Reactions and Properties

Chemical reactions, including tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, demonstrate the reactivity and transformation capabilities of these compounds into various derivatives with potential biological activities. These reactions highlight the versatility and reactivity of the core structure, facilitating the exploration of its chemical properties (Gabriele et al., 2006).

Physical Properties Analysis

The synthesis and characterization of related compounds provide insights into their physical properties. For instance, detailed synthetic routes and analytical data, including NMR and mass spectral data, contribute to understanding the physical aspects of these compounds, which is crucial for their application in various research fields (Narayana et al., 2004).

Chemical Properties Analysis

Investigations into the chemical properties of related compounds, such as their reactions with various reagents and the formation of diverse derivatives, are fundamental in exploring their utility and functionality in different chemical and biological contexts. These studies often involve examining the compounds' reactivity, stability, and transformations under various conditions (Gutnov et al., 1999).

Scientific Research Applications

Enzyme Inhibition and Biological Evaluation

A study by Uto et al. (2009) focused on the development of potent inhibitors for stearoyl-CoA desaturase-1 (SCD-1), an enzyme involved in fatty acid metabolism, which could imply the relevance of similar compounds in modulating lipid biosynthesis processes (Uto et al., 2009). These findings suggest that structurally related benzamides, including N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide, could be explored for their potential as SCD-1 inhibitors.

Antimicrobial and Antioxidant Activities

Research by Yang et al. (2015) on a new benzamide isolated from Streptomyces highlighted its antimicrobial and antioxidant activities (Yang et al., 2015). This positions similar benzamide derivatives as candidates for further exploration in antimicrobial and antioxidant research applications, indicating the potential of this compound in these fields.

Synthesis and Material Science

In the context of material science, Qi et al. (2009) discussed the synthesis and characterization of novel polybenzoxazines, emphasizing the role of specific functional groups in improving thermal stability and mechanical properties of polymers (Qi et al., 2009). This underscores the utility of benzamide derivatives in the development of advanced materials with enhanced performance characteristics.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with all chemicals, appropriate precautions should be taken when handling and storing this compound to ensure safety.

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it shows promising activity in preliminary assays, it could be further optimized and developed as a pharmaceutical or agrochemical agent.